Cas no 133086-79-0 (4H-1-Benzopyran-4-one,5-hydroxy-3-(4-methoxyphenyl)-)

• Product name: 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-methoxyphenyl)-
• CAS No: 133086-79-0
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 151201
• PubChem ID: 5320382

4H-1-Benzopyran-4-one,5-hydroxy-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-methoxyphenyl)-
• 5-hydroxy-3-(4-methoxyphenyl)chromen-4-one
• pallidiflorin
• 5-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one
• 5-Hydroxy-4'-methoxyisoflavone
• LMPK12050154
• 133086-79-0
• SCHEMBL571121
• 4H-1-Benzopyran-4-one, 5-hydroxy-3-(4-methoxyphenyl)-
• DTXSID80157945

• Inchi： InChI=1S/C16H12O4/c1-19-11-7-5-10(6-8-11)12-9-20-14-4-2-3-13(17)15(14)16(12)18/h2-9,17H,1H3
• InChI Key： YCUNGEJJOMKCGZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C2=COC3=CC=CC(O)=C3C2=O)C=C1

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids